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Compound of Interest

Compound Name: Pendimethalin-d5

Cat. No.: B588967 Get Quote

For researchers, scientists, and professionals engaged in drug development and analytical

chemistry, the procurement and proper utilization of high-purity analytical standards are

paramount for achieving accurate and reproducible results. This in-depth technical guide

provides a comprehensive overview of sourcing Pendimethalin-d5, a deuterated internal

standard for the herbicide Pendimethalin, and outlines a detailed experimental protocol for its

use in residue analysis.

Sourcing Pendimethalin-d5: A Comparative
Overview
Pendimethalin-d5 (CAS No. 1219803-39-0) is available from several reputable suppliers of

analytical reference materials. The choice of supplier often depends on factors such as

availability, required purity, format (neat solid or solution), and the level of certification provided.

Below is a summary of offerings from prominent suppliers to facilitate an informed purchasing

decision.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Purity/Conc
entration

Format

LGC

Standards

Pendimethali

n D5 (1-

Ethyl(1',1'-

D2)propyl(1,2

,2-D3))

1219803-39-

0

C₁₃H₁₄D₅N₃O

₄

98 atom % D,

min 98%

Chemical

Purity

Neat

Sigma-

Aldrich

Pendimethali

n-d5

1219803-39-

0

C₁₃H₁₄D₅N₃O

₄

Not specified

on product

page

Not specified

on product

page

Clinivex
Pendimethali

n-d5

1219803-39-

0

C₁₃H₁₄D₅N₃O

₄

Not specified

on product

page

Solid

CymitQuimic

a

Pendimethali

n-d5

1219803-39-

0
Not specified

Available in

5mg, 10mg,

25mg, 50mg,

100mg

Not specified

HPC

Standards

D5-

Pendimethali

n

1219803-39-

0

C₁₃H₁₄D₅N₃O

₄
100 µg/ml

Solution in

Acetone

Pharmaffiliate

s

Pendimethali

n D5 [N-(1-

ethyl-1',1' D2-

propyl-1,2,2

D3)]

1219803-39-

0

C₁₃H₁₄D₅N₃O

₄
Not specified

Orange-Red

Solid

Experimental Protocol: Quantitative Analysis of
Pendimethalin using Isotope Dilution Mass
Spectrometry
The use of a deuterated internal standard such as Pendimethalin-d5 is a cornerstone of

accurate quantification in mass spectrometry-based methods, as it effectively compensates for
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matrix effects and variations in sample preparation and instrument response.[1] The following is

a generalized protocol for the analysis of pendimethalin in environmental or agricultural

samples using gas chromatography-mass spectrometry (GC-MS) with Pendimethalin-d5 as

an internal standard. This protocol is a composite of established methodologies for pesticide

residue analysis.[2][3][4]

Standard Preparation
Stock Solution (1000 µg/mL): Accurately weigh approximately 10 mg of neat Pendimethalin-
d5 and dissolve it in 10 mL of a suitable solvent (e.g., ethyl acetate, acetone) in a class 'A'

volumetric flask. Store this stock solution at -20°C.

Intermediate Standard Solution (10 µg/mL): Prepare an intermediate standard by diluting the

stock solution. For example, transfer 100 µL of the 1000 µg/mL stock solution into a 10 mL

volumetric flask and dilute to the mark with the same solvent.

Working Standard/Spiking Solution (e.g., 1 µg/mL): Prepare a working standard solution by

further diluting the intermediate standard. This solution will be used to spike samples and to

prepare calibration standards.

Sample Preparation and Extraction
The extraction procedure will vary depending on the sample matrix (e.g., soil, water, plant

tissue). A generic QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) based

method is described below.

Homogenization: Homogenize a representative portion of the sample. For solid samples, this

may involve grinding or blending.

Weighing and Spiking: Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge

tube. Spike the sample with a known amount of the Pendimethalin-d5 working standard

solution. The spiking level should be chosen to be in the mid-range of the expected analyte

concentration.

Extraction: Add 10-15 mL of acetonitrile to the tube. Cap and shake vigorously for 1 minute.
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Salting Out: Add the appropriate QuEChERS extraction salts (e.g., a mixture of magnesium

sulfate, sodium chloride, and sodium citrate). Cap and shake vigorously for 1 minute.

Centrifugation: Centrifuge the tube at a suitable speed (e.g., 4000 rpm) for 5-10 minutes to

separate the organic and aqueous layers.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup
Transfer: Take an aliquot of the upper acetonitrile layer (e.g., 1-8 mL) and transfer it to a d-

SPE tube containing a mixture of sorbents (e.g., primary secondary amine (PSA) to remove

organic acids and C18 to remove non-polar interferences).

Vortex and Centrifuge: Vortex the d-SPE tube for 30 seconds and then centrifuge for 5

minutes.

Final Extract: The resulting supernatant is the final extract ready for GC-MS analysis.

GC-MS Analysis
Instrumentation: A gas chromatograph coupled to a mass spectrometer (single quadrupole or

tandem quadrupole).

Column: A non-polar or medium-polarity capillary column (e.g., HP-5MS, DB-5ms).

Injection: Typically 1-2 µL of the final extract is injected in splitless mode.

Oven Temperature Program: An appropriate temperature program is used to achieve good

chromatographic separation of pendimethalin from other matrix components.

Mass Spectrometer: Operated in Selected Ion Monitoring (SIM) or Multiple Reaction

Monitoring (MRM) mode for enhanced sensitivity and selectivity. Monitor characteristic ions

for both native pendimethalin and Pendimethalin-d5.

Quantification
The concentration of pendimethalin in the sample is determined by comparing the peak area

ratio of the native pendimethalin to the deuterated internal standard (Pendimethalin-d5)
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against a calibration curve prepared with known concentrations of both the analyte and the

internal standard.

Workflow for Procurement and Use of an Analytical
Standard
The following diagram illustrates the logical workflow from identifying the need for an analytical

standard to its final use in quantitative analysis.
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Procurement and Use of Pendimethalin-d5 Analytical Standard
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Caption: Workflow for procuring and using an analytical standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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